4-[2-(4-Phenyl-butylamino)-ethyl]-phenol

• Molecular Formula: C18H23NO
• Molecular Weight: 269.4 g/mol
• IUPAC Name: 4-[2-(4-phenylbutylamino)ethyl]phenol
• InChI: InChI=1S/C18H23NO/c20-18-11-9-17(10-12-18)13-15-19-14-5-4-8-16-6-2-1-3-7-16/h1-3,6-7,9-12,19-20H,4-5,8,13-15H2
• InChI Key: FNRAWMBUHCSCSX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCCCNCCC2=CC=C(C=C2)O

Description

4-[2-(4-Phenyl-butylamino)-ethyl]-phenol is a phenolic derivative characterized by a phenylbutylamine-substituted ethyl chain attached to the para position of the phenol ring. For instance, compounds like 4-[2-(Cyclopropylmethoxy)ethyl]phenol () and p-(2-Aminoethyl)phenol (Tyramine) () share functional group similarities, enabling indirect comparisons of reactivity, toxicity, and applications.

Comparison with Similar Compounds

Key Observations :

• The phenyl-butylamine group in the target compound increases hydrophobicity compared to Tyramine.
• Cyclopropylmethoxy analogs exhibit similar pKa values but distinct reactivity due to ether vs. amine linkages .

Receptor Interactions

• Tyramine (): Acts as a trace amine-associated receptor (TAAR) agonist and adrenergic receptor modulator.
• 4-[2-(Cyclopropylmethoxy)ethyl]phenol: No direct activity data, but ether-containing phenols often exhibit antimicrobial or anti-inflammatory properties .
• Target Compound : The phenyl-butylamine group may enable interactions with G-protein-coupled receptors (GPCRs), similar to β-adrenergic ligands (e.g., 125I-ZM241385 in ).

Key Observations :

• Cyclopropylmethoxy derivatives require stringent handling due to irritation risks .
• Tyramine’s natural occurrence suggests lower toxicity, but synthetic analogs like the target compound may require rigorous testing.